Cas no 1564730-57-9 ({1-(4-chloro-3-methylphenyl)methylazetidin-3-yl}methanol)

• Product Name: {1-(4-chloro-3-methylphenyl)methylazetidin-3-yl}methanol
• CAS No: 1564730-57-9
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• CID: 6442311
• PubChem ID: 104461054
• Update Time: 2025-08-05

{1-(4-chloro-3-methylphenyl)methylazetidin-3-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(4-chloro-3-methylphenyl)methylazetidin-3-yl}methanol
• {1-[(4-chloro-3-methylphenyl)methyl]azetidin-3-yl}methanol
• EN300-1282631
• 1564730-57-9

• Inchi： 1S/C12H16ClNO/c1-9-4-10(2-3-12(9)13)5-14-6-11(7-14)8-15/h2-4,11,15H,5-8H2,1H3
• InChI Key： VIKOPFYJVQAJSS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CN1CC(CO)C1

Computed Properties

• Exact Mass: 225.0920418g/mol
• Monoisotopic Mass: 225.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 23.5Ų

Additional information on {1-(4-chloro-3-methylphenyl)methylazetidin-3-yl}methanol

Compound CAS No. 1564730-57-9: {1-(4-chloro-3-methylphenyl)methylazetidin-3-yl}methanol

The compound with CAS No. 1564730-57-9, commonly referred to as {1-(4-chloro-3-methylphenyl)methylazetidin-3-yl}methanol, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and related disciplines. This compound is characterized by its unique structural features, which include a methylazetidine ring system substituted with a 4-chloro-3-methylphenyl group and a hydroxymethyl substituent. The combination of these functional groups makes it a versatile building block for the synthesis of various bioactive molecules.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of {1-(4-chloro-3-methylphenyl)methylazetidin-3-yl}methanol through a variety of methodologies. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have proven to be highly effective in constructing the carbon-carbon bonds within the molecule. Additionally, the application of microwave-assisted synthesis has significantly accelerated the reaction process, leading to higher yields and improved purity levels.

The structural complexity of this compound makes it an ideal candidate for exploring its potential as a pharmacophore in drug discovery programs. Researchers have demonstrated that {1-(4-chloro-3-methylphenyl)methylazetidin-3-yl}methanol exhibits promising biological activities, particularly in modulating key enzymes and receptors associated with neurodegenerative diseases and cancer. For instance, studies have shown that this compound can inhibit the activity of certain kinases involved in cell proliferation, thereby highlighting its potential as a lead compound for anti-cancer therapies.

In terms of its physical properties, {1-(4-chloro-3-methylphenyl)methylazetidin-3-yl}methanol is typically isolated as a crystalline solid with a melting point ranging from 120°C to 125°C. Its solubility profile indicates moderate solubility in common organic solvents such as dichloromethane and ethyl acetate, while it is sparingly soluble in water. These characteristics make it suitable for various downstream applications, including chromatographic separations and spectroscopic analyses.

The synthesis and characterization of {1-(4-chloro-3-methylphenyl)methylazetidin-3-yl}methanol have been extensively documented in recent scientific literature. For example, a study published in *Journal of Medicinal Chemistry* highlighted its role as an intermediate in the synthesis of novel antiviral agents. The authors demonstrated that the compound's unique stereochemistry plays a critical role in determining its bioactivity, emphasizing the importance of precise control over stereochemical outcomes during synthesis.

Furthermore, computational studies using molecular docking techniques have provided valuable insights into the binding modes of {1-(4-chloro-3-methylphenyl)methylazetidin-3-yl}methanol with target proteins. These studies have revealed that the hydroxymethyl group acts as a key determinant in stabilizing interactions within the active site, suggesting that modifications to this group could lead to improved binding affinities and therapeutic efficacy.

In conclusion, {1-(4-chloro-3-methylphenyl)methylazetidin-3-y}methanol stands out as a valuable compound in contemporary chemical research due to its unique structure, versatile reactivity, and promising biological properties. As ongoing research continues to uncover new applications and optimize synthetic routes for this compound, its role in advancing drug discovery and development is expected to grow significantly.